1-(Methylamino)-3-piperidin-1-ylpropan-2-ol

• IUPAC Name: 1-(methylamino)-3-piperidin-1-ylpropan-2-ol
• InChI: InChI=1S/C9H20N2O/c1-10-7-9(12)8-11-5-3-2-4-6-11/h9-10,12H,2-8H2,1H3
• InChI Key: OJNOZELSVWQJPZ-UHFFFAOYSA-N
• Canonical SMILES: CNCC(CN1CCCCC1)O
• Molecular Formula: C9H20N2O
• Molecular Weight: 172.27 g/mol

Description

1-(Methylamino)-3-piperidin-1-ylpropan-2-ol, commonly referred to as MAPP, is an organic compound belonging to the class of piperidines. It is an important intermediate in organic synthesis, and has been used in the synthesis of a variety of compounds, including drugs, polymers, and other materials. MAPP has a wide range of applications in the pharmaceutical, agricultural, and chemical industries.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for 1-(Methylamino)-3-piperidin-1-ylpropan-2-ol involves the reaction of 3-piperidin-1-ylpropan-1-ol with methylamine.

Starting Materials
3-piperidin-1-ylpropan-1-ol, Methylamine

Reaction
Step 1: 3-piperidin-1-ylpropan-1-ol is reacted with methylamine in the presence of a catalyst such as HCl or H2SO4., Step 2: The reaction mixture is heated under reflux for several hours to ensure complete reaction., Step 3: The resulting product, 1-(Methylamino)-3-piperidin-1-ylpropan-2-ol, is isolated and purified using standard techniques such as column chromatography or recrystallization.

Scientific Research Applications

MAPP has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, and has been used in the synthesis of a variety of compounds, including drugs, polymers, and other materials. It has also been used as a catalyst in the synthesis of heterocyclic compounds. Furthermore, MAPP has been used in the synthesis of peptides and peptidomimetics, as well as in the synthesis of chiral compounds.

Mechanism Of Action

MAPP is an organic compound belonging to the class of piperidines. It is an important intermediate in organic synthesis, and has been used in the synthesis of a variety of compounds, including drugs, polymers, and other materials. The mechanism of action of MAPP is not well understood, although it is believed to act as a nucleophile in organic reactions.

Biochemical And Physiological Effects

The biochemical and physiological effects of MAPP are not well understood. It has been suggested that MAPP may act as an inhibitor of certain enzymes, and may also act as an agonist or antagonist of certain receptors in the body. However, further research is needed to fully understand the biochemical and physiological effects of MAPP.

Advantages And Limitations For Lab Experiments

MAPP has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and is easily synthesized. Furthermore, it is a versatile reagent, and can be used in a variety of reactions. However, MAPP is sensitive to light and air, and must be stored in a dark, airtight container. Additionally, it is a highly reactive compound, and must be handled with care to avoid dangerous reactions.

Future Directions

MAPP has a wide range of potential applications in the pharmaceutical, agricultural, and chemical industries. In the pharmaceutical industry, MAPP could be used to synthesize new drugs, or to modify existing drugs. In the agricultural industry, MAPP could be used to synthesize new fertilizers or pesticides. In the chemical industry, MAPP could be used to synthesize new polymers or other materials. Additionally, further research is needed to fully understand the biochemical and physiological effects of MAPP.